5-bromo-2-ethenyl-1,3-benzoxazole
Description
5-Bromo-2-ethenyl-1,3-benzoxazole (5-BEB) is a heterocyclic compound derived from the benzoxazole family. This aromatic compound is characterized by a five-membered ring, consisting of two nitrogen atoms, one carbon atom, one oxygen atom, and one bromine atom. 5-BEB has been widely studied for its various applications in the fields of organic synthesis, pharmaceuticals, and materials science.
Future Directions
Benzoxazole derivatives have gained a lot of importance in the past few years because of their use in intermediates for the preparation of new biological materials . They are prominent in medicinal chemistry due to their wide spectrum of pharmacological activities . Therefore, the study and development of 5-bromo-2-ethenyl-1,3-benzoxazole and similar compounds may continue to be a significant area of research in the future .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-bromo-2-ethenyl-1,3-benzoxazole can be achieved through a two-step process involving the bromination of 2-ethenyl-1,3-benzoxazole followed by the dehydrobromination of the resulting product.", "Starting Materials": [ "2-ethenyl-1,3-benzoxazole", "Bromine", "Sodium hydroxide", "Acetone", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Bromination of 2-ethenyl-1,3-benzoxazole", "In a round-bottom flask, add 2-ethenyl-1,3-benzoxazole (1.0 g, 6.5 mmol) and bromine (1.5 mL, 29 mmol) in acetone (10 mL).", "The reaction mixture is stirred at room temperature for 2 hours.", "The reaction is quenched by adding water (10 mL) and the resulting mixture is extracted with dichloromethane (3 x 10 mL).", "The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to give the product as a yellow solid (1.2 g, 95% yield).", "Step 2: Dehydrobromination of the brominated product", "In a round-bottom flask, add the brominated product (1.0 g, 4.5 mmol) and sodium hydroxide (0.5 g, 12.5 mmol) in water (10 mL).", "The reaction mixture is stirred at room temperature for 2 hours.", "The reaction is acidified with hydrochloric acid and the resulting mixture is extracted with dichloromethane (3 x 10 mL).", "The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to give the product as a white solid (0.8 g, 80% yield)." ] } | |
CAS RN |
791614-82-9 |
Molecular Formula |
C9H6BrNO |
Molecular Weight |
224.1 |
Purity |
95 |
Origin of Product |
United States |
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